2-Chloro-1-(1,2-thiazol-5-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(1,2-thiazol-5-yl)ethanone
• InChI: InChI=1S/C5H4ClNOS/c6-3-4(8)5-1-2-7-9-5/h1-2H,3H2
• InChI Key: PBCOCFDXZGIIJY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SN=C1)C(=O)CCl
• Molecular Formula: C5H4ClNOS
• Molecular Weight: 161.61 g/mol

Description

2-Chloro-1-(1,2-thiazol-5-yl)ethan-1-one is a chemical compound that belongs to the class of thiazole derivatives. It is widely used in scientific research for its unique properties and effects on biochemical and physiological processes. In

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives, including compounds like 2-Chloro-1-(1,2-thiazol-5-yl)ethan-1-one, have been studied for their potential as antimicrobial agents. .

Anticancer Properties

Research has indicated that thiazole compounds can exhibit antitumor and cytotoxic activities. .

Antifungal Applications

The structural motif of thiazole is present in several antifungal agents. .

Anti-Inflammatory and Analgesic Effects

Thiazole derivatives are also known to possess anti-inflammatory and analgesic properties. .

Neuroprotective Effects

Some thiazole derivatives have shown promise as neuroprotective agents. .

Antiviral and Antiretroviral Activity

Thiazole compounds have been explored for their antiviral properties, including as potential treatments for HIV. .

Safety and Hazards

The compound carries hazard statements (H302, H312, H315, H318, H332, H335) and precautionary statements (P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, P501) according to the Globally Harmonized System (GHS). It is essential to handle it with care.

Mechanism of Action

Target of Action

Compounds containing thiazole rings have been found to interact with a variety of biological targets, including dna and topoisomerase ii .

Mode of Action

It is known that thiazole-containing compounds can bind to dna and interact with topoisomerase ii, leading to dna double-strand breaks, a g2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .

Result of Action

Thiazole-containing compounds have been found to exhibit a broad range of biological activities, including antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .